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Compound of Interest

Compound Name: 3-Indoleacetic acid-d5

Cat. No.: B6596153

An In-depth Technical Guide to 3-Indoleacetic acid-d5

Introduction

3-Indoleacetic acid-d5 (IAA-d5) is the deuterated form of 3-Indoleacetic acid (IAA), the most
prevalent and physiologically active auxin in plants.[1] As a stable isotope-labeled internal
standard, IAA-d5 is an indispensable tool for the accurate quantification of endogenous IAA
levels in biological samples using mass spectrometry-based techniques like Gas
Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS).[2][3] Its use is critical in plant physiology research, metabolic studies,
and drug development processes where precise measurement of this key plant hormone is
required.[4][5] This guide provides a comprehensive overview of the physical and chemical
properties of 3-Indoleacetic acid-d5, outlines relevant experimental protocols, and visualizes
its application in analytical workflows.

Physical and Chemical Properties

The physical and chemical characteristics of 3-Indoleacetic acid-d5 are summarized below.
These properties are essential for its proper handling, storage, and application in experimental
settings.
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Property Value
IUPAC Name ((2,4,5,6,7-2Hs)-1H-Indol-3-yl)acetic acid[6]
Heteroauxin-d5, IAA-d5, Indole-3-acetic acid-
Synonyms
d5[2][7]
CAS Number 76937-78-5[2][8][9]

Molecular Formula

C10H4DsNO2[2][10]

Molecular Weight Approximately 180.21 g/mol [7][8][11]
Appearance Solid powder[2][6]
Melting Point 165-169 °C[12]
" Slightly soluble in Methanol[2]; Insoluble in
Solubility
water[13]
Purity =>98%][6][8]

Isotopic Purity

>98 atom % D[12]; 299% deuterated forms (d:-
ds)[2]

Mass Shift

M+5[12]

Stability and Storage

Proper storage is crucial to maintain the integrity and stability of 3-Indoleacetic acid-d5.

© 2025 BenchChem. All rights reserved.

2/11 Tech Support


https://www.xcessbio.com/products/m31662
https://www.caymanchem.com/product/38894/indole-3-acetic-acid-d5
https://www.bioscience.co.uk/product~1189849
https://www.caymanchem.com/product/38894/indole-3-acetic-acid-d5
https://isotope.com/indole-3-acetic-acid-indole-d5-dlm-2926-group
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-18569S-1.pdf
https://www.caymanchem.com/product/38894/indole-3-acetic-acid-d5
https://immunomart.com/product/3-indoleacetic-acid-d5/
https://www.bioscience.co.uk/product~1189849
https://isotope.com/indole-3-acetic-acid-indole-d5-dlm-2926-group
https://pubchem.ncbi.nlm.nih.gov/compound/Indole-2_4_5_6_7-d5-3-acetic-acid
https://www.caymanchem.com/product/38894/indole-3-acetic-acid-d5
https://www.xcessbio.com/products/m31662
https://www.sigmaaldrich.com/US/en/product/aldrich/591319
https://www.caymanchem.com/product/38894/indole-3-acetic-acid-d5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8783347.htm
https://www.xcessbio.com/products/m31662
https://isotope.com/indole-3-acetic-acid-indole-d5-dlm-2926-group
https://www.sigmaaldrich.com/US/en/product/aldrich/591319
https://www.caymanchem.com/product/38894/indole-3-acetic-acid-d5
https://www.sigmaaldrich.com/US/en/product/aldrich/591319
https://www.benchchem.com/product/b6596153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Condition Recommendation

Store at -20°C in a dry and dark environment.
Long-term (Solid) Stability is reported to be = 4 years under these
conditions.[2][14]

Short-term (Solid) Can be stored at 4°C for up to 2 years.[15]

Store aliquots at -20°C for up to 1 month or at
Stock Solution -80°C for up to 6 months to avoid repeated

freeze-thaw cycles.[3]

Shiooi Typically shipped at ambient temperature as a
ippin
PRIng non-hazardous chemical or on wet ice.[2][6]

Experimental Protocols
Quantification of Endogenous IAA using LC-MS with
IAA-d5 Internal Standard

3-Indoleacetic acid-d5 is primarily used as an internal standard to correct for matrix effects
and variations in sample processing and instrument response during the quantification of
natural IAA.

Objective: To accurately measure the concentration of IAA in a plant tissue sample.
Methodology:

e Sample Preparation:

o

Homogenize a pre-weighed plant tissue sample (e.qg., leaf, root) in a suitable extraction
buffer (e.g., 80% methanol) at 4°C.

Add a known amount of 3-Indoleacetic acid-d5 solution to the homogenate. The amount
added should be comparable to the expected endogenous IAA concentration.

[e]

[¢]

Centrifuge the mixture to pellet cellular debris.

[e]

Collect the supernatant and concentrate it under a vacuum.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.caymanchem.com/product/38894/indole-3-acetic-acid-d5
https://www.sapphire-usa.com/product/NS0000442341/indole-3-acetic-acid-d5
https://isotope-science.alfa-chemistry.com/product/indoleacetic-acid-d5-cas-76937-78-5-282428.html
https://www.medchemexpress.com/3-indoleacetic-acid-d5.html
https://www.caymanchem.com/product/38894/indole-3-acetic-acid-d5
https://www.xcessbio.com/products/m31662
https://www.benchchem.com/product/b6596153?utm_src=pdf-body
https://www.benchchem.com/product/b6596153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Re-dissolve the extract in a small volume of the initial mobile phase for LC-MS analysis.

e LC-MS Analysis:
o Inject the prepared sample into an LC-MS system.

o Liquid Chromatography (LC): Separate the analytes using a C18 reverse-phase column
with a gradient elution program, typically using acidified water and acetonitrile as mobile
phases.

o Mass Spectrometry (MS): Operate the mass spectrometer in negative ion mode using
selected reaction monitoring (SRM) or parallel reaction monitoring (PRM).

= Monitor the transition for unlabeled IAA (e.g., m/z 174 -> 130).
= Monitor the transition for the IAA-d5 internal standard (e.g., m/z 179 -> 135).

o Data Analysis:

[¢]

Integrate the peak areas for both the endogenous IAA and the IAA-d5 standard.
o Calculate the peak area ratio (IAA/ IAA-d5).

o Generate a calibration curve using standards with known concentrations of unlabeled IAA
and a fixed concentration of IAA-d5.

o Determine the concentration of endogenous IAA in the sample by comparing its peak area
ratio to the calibration curve.

Synthesis of 3-Indoleacetic acid-d5

A common method for preparing deuterated IAA involves an acid-catalyzed hydrogen-
deuterium exchange reaction.

Methodology Summary:

The synthesis can be achieved by treating unlabeled 3-Indoleacetic acid with deuterated
sulfuric acid (D2S0a) in deuterated methanol (CDsOD). The reaction is typically heated to
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facilitate the exchange of protons on the indole ring with deuterium atoms from the solvent.[5]
The reaction progress can be monitored using *H NMR spectroscopy by observing the
disappearance of the aromatic proton signals.[5] Following the reaction, the product is purified,
often through chromatographic methods, to yield the final 3-Indoleacetic acid-d5.[5]

Visualizations
Experimental Workflow

The following diagram illustrates the typical workflow for the quantification of IAA in biological
samples using IAA-d5 as an internal standard.
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Workflow for IAA Quantification using IAA-d5
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Caption: Workflow for IAA Quantification using IAA-d5.
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Simplified Auxin Signaling Pathway

This diagram shows a simplified model of auxin signaling in a plant cell, a process often
studied using stable isotope-labeled IAA like IAA-d5 to trace uptake, transport, and metabolism.
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Simplified Auxin (IAA) Signaling Pathway
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Caption: Simplified Auxin (IAA) Signaling Pathway.
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Safety and Handling

Based on the Safety Data Sheet (SDS), 3-Indoleacetic acid-d5 presents several hazards.[9]

e Hazard Statements: Harmful if swallowed (H302), causes skin irritation (H315), causes
serious eye irritation (H319), and may cause respiratory irritation (H335).[9]

o Precautionary Measures:

[e]

Avoid breathing dust, fumes, or spray.[9]

o

Use only in a well-ventilated area.[9]

(¢]

Wear protective gloves, clothing, eye, and face protection.[9]

[¢]

Wash hands thoroughly after handling.[9]

[¢]

Do not eat, drink, or smoke when using this product.[9]
o First Aid:
o If on skin: Wash with plenty of soap and water.[9]
o If inhaled: Move the person to fresh air.[9]
o If swallowed: Rinse mouth and call a physician. Do NOT induce vomiting.[9]

This product is intended for research use only and is not for human or veterinary use.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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